Cas no 1639963-84-0 (benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate)

Benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate is a heterocyclic compound featuring a spirocyclic structure with both nitrogen and oxygen atoms in its framework. This scaffold is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The presence of the benzyl carboxylate group enhances its utility in selective functionalization, enabling further derivatization for drug discovery applications. Its rigid spirocyclic core may contribute to improved metabolic stability and binding affinity in target interactions. The compound is particularly valuable in the development of pharmacophores for central nervous system (CNS) and other therapeutic agents.
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate structure
1639963-84-0 structure
Product Name:benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
CAS No:1639963-84-0
MF:C16H22N2O3
MW:290.357484340668
CID:5102419
Update Time:2025-05-25

benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
    • Inchi: 1S/C16H22N2O3/c19-15(21-12-14-4-2-1-3-5-14)18-9-6-16(7-10-18)13-20-11-8-17-16/h1-5,17H,6-13H2
    • InChI Key: IVFQQTQUHJGPTJ-UHFFFAOYSA-N
    • SMILES: N1C2(CCN(C(OCC3=CC=CC=C3)=O)CC2)COCC1

benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB100361-100MG
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
1639963-84-0 95%
100MG
¥ 1,603.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB100361-250MG
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
1639963-84-0 95%
250MG
¥ 2,560.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB100361-500MG
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
1639963-84-0 95%
500MG
¥ 4,270.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB100361-1G
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
1639963-84-0 95%
1g
¥ 6,402.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB100361-5G
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
1639963-84-0 95%
5g
¥ 19,206.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB100361-100mg
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
1639963-84-0 95%
100mg
¥1604.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB100361-250mg
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
1639963-84-0 95%
250mg
¥2561.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB100361-500mg
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
1639963-84-0 95%
500mg
¥4269.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB100361-1g
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
1639963-84-0 95%
1g
¥6402.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB100361-5g
benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
1639963-84-0 95%
5g
¥19206.0 2024-04-23

benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate Related Literature

Additional information on benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate

Research Briefing on Benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate (CAS: 1639963-84-0)

Benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate (CAS: 1639963-84-0) is a novel spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of new therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate involves a multi-step process that leverages advanced organic chemistry techniques. Recent publications have described optimized synthetic routes that improve yield and purity, making the compound more accessible for further pharmacological evaluation. The spirocyclic structure of this compound is of particular interest due to its conformational rigidity, which can enhance binding affinity and selectivity toward biological targets.

In terms of biological activity, preliminary studies have demonstrated that benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate exhibits promising interactions with various neurotransmitter receptors, including those implicated in anxiety and depression. Additionally, its unique structural features have been explored for their potential to inhibit key enzymes in microbial pathogens, suggesting a possible role in combating antibiotic-resistant infections. These findings are supported by in vitro and in vivo data, although further clinical validation is required.

One of the most compelling aspects of this compound is its potential for structural modification. Researchers have reported the development of derivatives that retain the core spirocyclic framework while introducing functional groups to fine-tune pharmacokinetic properties. Such modifications have led to improved bioavailability and reduced off-target effects, underscoring the compound's versatility as a lead structure in drug discovery.

Despite these advancements, challenges remain in the development of benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate-based therapeutics. Issues such as metabolic stability and scalability of synthesis need to be addressed to facilitate translational research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the compound's progression into preclinical and clinical stages.

In conclusion, benzyl 4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural attributes and demonstrated biological activities make it a valuable tool for understanding complex biological systems and developing novel therapeutics. Continued research into its mechanisms of action and optimization of its pharmacological profile will be critical to unlocking its full potential.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.